Cas no 1820684-52-3 (3-(3-Ethoxyphenoxy)azetidinehydrochloride)

• Product Name: 3-(3-Ethoxyphenoxy)azetidinehydrochloride
• CAS No: 1820684-52-3
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 3047339
• PubChem ID: 121514135
• Update Time: 2024-11-05

3-(3-Ethoxyphenoxy)azetidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Ethoxyphenoxy)azetidine hydrochloride
• 1820684-52-3
• 3-(3-ethoxyphenoxy)azetidine;hydrochloride
• 3-(3-Ethoxyphenoxy)azetidinehydrochloride

• Inchi： 1S/C11H15NO2.ClH/c1-2-13-9-4-3-5-10(6-9)14-11-7-12-8-11;/h3-6,11-12H,2,7-8H2,1H3;1H
• InChI Key： NHORMZOPMXWUJX-UHFFFAOYSA-N
• SMILES： O(C1CNC1)C1C=CC=C(OCC)C=1.Cl

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų